Cas no 894010-34-5 (N'-(2-cyanophenyl)-N-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethylethanediamide)

• Product Name: N'-(2-cyanophenyl)-N-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethylethanediamide
• CAS No: 894010-34-5
• MF: C₂₁H₁₈N₄O₂S
• MW: 390.458222866058
• CID: 5512287
• Update Time: 2025-08-02

N'-(2-cyanophenyl)-N-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-cyanophenyl)-N-[2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethyl]oxamide
• N'-(2-cyanophenyl)-N-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethylethanediamide

• Inchi： 1S/C21H18N4O2S/c1-14-18(28-21(24-14)15-7-3-2-4-8-15)11-12-23-19(26)20(27)25-17-10-6-5-9-16(17)13-22/h2-10H,11-12H2,1H3,(H,23,26)(H,25,27)
• InChI Key： WCPCHEOODJMTJU-UHFFFAOYSA-N
• SMILES： C(NCCC1SC(C2=CC=CC=C2)=NC=1C)(=O)C(NC1=CC=CC=C1C#N)=O

Additional information on N'-(2-cyanophenyl)-N-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethylethanediamide

Comprehensive Analysis of N'-(2-cyanophenyl)-N-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethylethanediamide (CAS No. 894010-34-5)

In the realm of organic chemistry and pharmaceutical research, N'-(2-cyanophenyl)-N-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethylethanediamide (CAS No. 894010-34-5) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its thiazole and cyanophenyl moieties, is often explored for its role in drug discovery and medicinal chemistry. Researchers are particularly interested in its molecular interactions and bioactivity, which make it a candidate for targeting specific enzymatic pathways.

The synthetic route of N'-(2-cyanophenyl)-N-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethylethanediamide involves multi-step organic reactions, including amide coupling and heterocyclic formation. Its CAS No. 894010-34-5 serves as a unique identifier in chemical databases, facilitating patent searches and literature reviews. Recent trends in AI-driven drug design have further highlighted the importance of such compounds, as they are often used in virtual screening and molecular docking studies. This aligns with the growing demand for computational chemistry tools to accelerate R&D efficiency.

One of the most searched questions in scientific forums revolves around the solubility and stability of N'-(2-cyanophenyl)-N-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethylethanediamide. Studies suggest that its physicochemical properties are influenced by the polarity of the cyanophenyl group and the hydrophobicity of the thiazole ring. These attributes are critical for formulation scientists working on bioavailability enhancement. Additionally, the compound’s spectral data (e.g., NMR, HPLC) is frequently requested by quality control laboratories to ensure batch consistency.

From a market perspective, CAS No. 894010-34-5 is often associated with high-value intermediates in the pharmaceutical industry. Its demand is driven by the rise of targeted therapies and personalized medicine, where small-molecule inhibitors play a pivotal role. Companies specializing in custom synthesis and contract research frequently list this compound in their portfolios, catering to academic and industrial clients alike. The integration of green chemistry principles in its production is another hot topic, reflecting the industry’s shift toward sustainable practices.

In conclusion, N'-(2-cyanophenyl)-N-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethylethanediamide represents a fascinating case study in modern chemical research. Its multifunctional design and versatile applications underscore its relevance in both basic science and applied technology. As machine learning continues to reshape compound optimization, this molecule is likely to remain a subject of intense investigation for years to come.